Cas no 61350-69-4 (1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-)

1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- structure
61350-69-4 structure
Product name:1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
CAS No:61350-69-4
MF:C17H11NO3
MW:277.27414
CID:482920
PubChem ID:137171131

1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
    • 4-benzoyl-5-phenyl-1H-pyrrole-2,3-dione
    • DTXSID80484480
    • 4-benzoyl-5-phenyl-2,3-dihydropyrrol-2,3-dione
    • 61350-69-4
    • Inchi: InChI=1S/C17H11NO3/c19-15(12-9-5-2-6-10-12)13-14(18-17(21)16(13)20)11-7-3-1-4-8-11/h1-10,19H/b15-13+
    • InChI Key: UAIUTDUNHTZTAM-FYWRMAATSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC(=O)C(=O)C2=C(C3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 277.07393
  • Monoisotopic Mass: 277.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.7Ų
  • XLogP3: 3.5

Experimental Properties

  • PSA: 63.24

1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- Related Literature

Additional information on 1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-

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